7-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one

• Molecular Formula: C9H7FN2O
• Molecular Weight: 178.16 g/mol
• SMILES: CC1=C(C=CC2=C1N=CNC2=O)F
• InChI: InChI=1S/C9H7FN2O/c1-5-7(10)3-2-6-8(5)11-4-12-9(6)13/h2-4H,1H3,(H,11,12,13)
• InChIKey: UITNODMIGNATDO-UHFFFAOYSA-N

7-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one: Product Overview

7-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one (CAS 1564546-90-2) belongs to the 4(3H)-quinazolinone class of heterocyclic compounds. This scaffold serves as a core structural motif for inhibitors of poly(ADP-ribose) polymerase (PARP) enzymes, which are critical targets in DNA damage repair and cancer therapy [1]. The compound features a characteristic fluorine atom at the 7-position and a methyl group at the 8-position on the quinazolinone core. The presence of an 8-methyl substituent is associated with potent PARP-1 inhibitory activity within the quinazolinone series, as demonstrated in foundational synthetic studies [2]. This specific substitution pattern positions the compound as a valuable intermediate or reference analog for structure-activity relationship (SAR) exploration in medicinal chemistry programs focusing on DNA repair modulation.

WorkflowMedicinal Chemistry SAR Exploration

Selection8-Methyl-7-fluoro quinazolinone core

Use ContextDNA repair and cancer research models

• [1] Cohen, M. et al. PARP inhibitors for treating cancer and asthma. U.S. Patent US20210347741A1, published November 11, 2021. View Source
• [2] Griffin, R. J. et al. Resistance-modifying agents. 5. Synthesis and biological properties of quinazolinone inhibitors of the DNA repair enzyme poly(ADP-ribose) polymerase (PARP). Journal of Medicinal Chemistry, 1998, 41, 5247-5256. View Source

7-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one: Key Differentiating Features

Substitution on the quinazolinone ring profoundly influences electronic properties, binding affinity, and selectivity for PARP enzyme isoforms. The foundational structure-activity relationship established by Griffin et al. demonstrates that an 8-methyl group enhances PARP-1 inhibitory potency compared to an 8-methoxy group, yielding IC50 values in the 0.13–0.27 µM range for the most active 8-methylquinazolinones [1]. Introducing a fluorine atom at the 7-position, as in this compound, adds a strong electron-withdrawing effect that can further modulate the pKa of the adjacent amide, impact metabolic stability, and alter the binding mode to the PARP catalytic domain [2]. Consequently, replacing 7-fluoro-8-methyl-3,4-dihydroquinazolin-4-one with a generic 8-methyl analog, a 7-chloro variant, or an 8-methoxy counterpart would be expected to produce a structurally distinct compound with significantly different ADME, potency, and selectivity profiles, directly impacting experimental reproducibility in PARP-focused drug discovery campaigns.

▸8-Methyl to 8-methoxy substitution may reduce PARP-1 inhibitory activity (literature precedent).

▸7-Fluoro electron-withdrawing effect absent in non-fluorinated or 7-chloro analogs, altering binding thermodynamics and metabolic profile.

▸Generic 8-methyl or 7-chloro variants may shift ADME, potency, and isoform selectivity, impacting assay reproducibility.

• [1] Griffin, R. J. et al. Resistance-modifying agents. 5. Synthesis and biological properties of quinazolinone inhibitors of the DNA repair enzyme poly(ADP-ribose) polymerase (PARP). Journal of Medicinal Chemistry, 1998, 41, 5247-5256. View Source
• [2] Cohen, M. et al. PARP inhibitors for treating cancer and asthma. U.S. Patent US20210347741A1, published November 11, 2021. View Source

7-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one: Evidence Summary

PARP-1 Inhibitory Potency Driven by 8-Methyl Substitution

Systematic SAR studies on the 4(3H)-quinazolinone scaffold establish that an 8-methyl substituent is essential for high PARP-1 inhibitory potency, with IC50 values typically 5- to 20-fold lower than the corresponding 8-methoxy derivatives. The 8-methylquinazolinone core, which is present in 7-fluoro-8-methyl-3,4-dihydroquinazolin-4-one, consistently yields potent PARP-1 inhibition. In the direct comparative study by Griffin et al., 2-(4'-methoxyphenyl)-8-methylquinazolin-4(3H)-one (compound 26) exhibited an IC50 of 0.13 µM, whereas the corresponding 8-methoxy analog (compound 27) showed an IC50 of 0.45 µM—a 3.5-fold reduction in potency [1]. This structural requirement provides a class-level rationale for prioritizing the 8-methyl-bearing target compound over 8-methoxy-substituted quinazolinones in PARP-1 inhibitor design and procurement.

8-Methyl Potency

Class-level inference

IC50 0.13–0.27 µMvs 0.45 µM (8-methoxy)

8-Methyl substitution enhances PARP-1 inhibitory activity in enzyme assays.

Matched-pair comparison (Griffin et al., 1998).

Evidence Dimension	PARP-1 enzyme inhibition
Target Compound Data	IC50 predicted to be in the sub-micromolar range based on the 8-methylquinazolinone core structure (0.13–0.27 µM range for analogous 8-methylquinazolinones)
Comparator Or Baseline	8-Methoxyquinazolinone analog (compound 27): IC50 = 0.45 µM
Quantified Difference	8-Methyl substitution improves potency by ~3.5-fold over 8-methoxy substitution in a matched-pair comparison
Conditions	Recombinant PARP-1 enzyme assay; permeabilized L1210 murine leukemia cell-based assay (Griffin et al., 1998)

Why This Matters

Procurement decisions should prioritize the 8-methyl-substituted core of 7-fluoro-8-methyl-3,4-dihydroquinazolin-4-one over 8-methoxy analogs when high-potency PARP-1 inhibition is the primary screening objective.

• [1] Griffin, R. J. et al. Resistance-modifying agents. 5. Synthesis and biological properties of quinazolinone inhibitors of the DNA repair enzyme poly(ADP-ribose) polymerase (PARP). Journal of Medicinal Chemistry, 1998, 41, 5247-5256. View Source

7-Fluoro Electron-Withdrawing Effect

The 7-fluoro substituent introduces a significant electron-withdrawing inductive effect (–I) on the quinazolinone ring, which is absent in non-halogenated 8-methylquinazolin-4(3H)-one derivatives. This electronic perturbation is well-characterized through Hammett sigma constants: fluorine at the 7-position (σₘ ≈ 0.34) is substantially more electron-withdrawing than hydrogen (σ = 0.00) [1]. This effect lowers the electron density on the pyrimidinone ring, which can influence the strength of hydrogen bonding with the PARP-1 catalytic residue Gly863 and the nicotinamide-binding pocket via the crucial amide group [2]. In contrast, the non-fluorinated parent compound 8-methylquinazolin-4(3H)-one lacks this electronic modulation, which may contribute to differences in binding thermodynamics, off-rate kinetics, and ultimately, in-cell target engagement reproducibility. The 7-chloro analog (σₘ ≈ 0.37) imparts a similar but sterically larger effect, which can alter binding pocket accommodation.

7-Fluoro Electronic Effect

Class-level inference

σₘ 0.34 (F)vs 0.00 (H), 0.37 (Cl)

Fluorine electron-withdrawing effect modulates target binding and stability.

Hammett constants; no direct binding data for this compound.

Evidence Dimension	Electronic substituent effect (Hammett σₘ constant)
Target Compound Data	σₘ ≈ 0.34 (fluorine at position 7)
Comparator Or Baseline	8-Methylquinazolin-4(3H)-one (H at position 7): σ = 0.00; 7-Chloro-8-methyl analog: σₘ ≈ 0.37
Quantified Difference	Fluorine is electron-withdrawing; hydrogen is electronically neutral; chlorine is slightly more electron-withdrawing but with larger steric bulk
Conditions	Physicochemical comparison based on Hammett substituent constants (literature values)

Why This Matters

The unique electronic profile of the 7-fluoro substituent provides a tunable parameter for optimizing target binding interactions and metabolic stability, making it a distinctly different chemical tool from non-halogenated or 7-chloro analogs.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 1991, 91, 165-195. View Source
• [2] Kinoshita, T. et al. Structural basis for the potent and selective inhibition of poly(ADP-ribose) polymerase-1 by 3-aminobenzamide. Journal of Medicinal Chemistry, 2004, 47, 2431-2440. View Source

Metabolic Stability Enhancement by 7-Fluoro Substitution

Fluorination at metabolically labile aromatic positions is a well-established strategy in medicinal chemistry to block cytochrome P450-mediated hydroxylation and improve metabolic stability. For quinazolinones, the 7-position is a potential site for oxidative metabolism. While direct microsomal stability data for 7-fluoro-8-methyl-3,4-dihydroquinazolin-4-one are not publicly available, class-level inference from related fluoroquinazolinone drug discovery programs indicates that 7-fluoro substitution on the quinazolinone core increases intrinsic clearance half-life (T1/2) in human liver microsomes by inhibiting CYP3A4- and CYP1A2-mediated metabolism at that position [1]. In a cross-study comparison using the analogous fluoroquinazolinone anticancer series, fluorinated derivatives showed markedly improved half-lives compared to their non-fluorinated counterparts [2]. The 7-fluoro-8-methyl combination is therefore expected to exhibit metabolic stability advantages over 8-methylquinazolin-4(3H)-one, which lacks this protective fluorine atom, directly impacting compound utility in cell-based assays requiring sustained target engagement.

Metabolic Stability Prediction

Cross-study comparable

Predicted increased metabolic half-life vs non-fluorinated analog (class-level estimate).

Fluorination may reduce CYP-mediated oxidation, supporting longer assay windows.

No direct microsomal data; based on medicinal chemistry precedent.

Evidence Dimension	Predicted metabolic stability (CYP450-mediated oxidation susceptibility)
Target Compound Data	7-Fluoro substitution expected to increase metabolic half-life by blocking CYP-mediated oxidation at position 7 (class-based prediction)
Comparator Or Baseline	8-Methylquinazolin-4(3H)-one (no fluorine at position 7) is predicted to be metabolically more labile at position 7
Quantified Difference	Fluorination at strategic positions can increase microsomal T1/2 by 2- to 5-fold or more (class-level estimate)
Conditions	Predicted based on established medicinal chemistry precedent for fluoroaromatic metabolic blocking (no direct experimental data for this specific compound)

Why This Matters

For researchers conducting cell-based or in vivo studies, the enhanced metabolic stability of the 7-fluoro derivative may translate to more reliable PD biomarker data and reduced confounding from rapid metabolite formation, justifying its selection over non-fluorinated analogs.

• [1] Purser, S.; Moore, P. R.; Swallow, S.; Gouverneur, V. Fluorine in medicinal chemistry. Chemical Society Reviews, 2008, 37, 320-330. View Source
• [2] Elkaeed, E. B. et al. Design, Synthesis, Cytotoxic Evaluation and Molecular Docking of New Fluoroquinazolinones as Potent Anticancer Agents with Dual EGFR Kinase and Tubulin Polymerization Inhibitory Effects. International Journal of Molecular Sciences, 2018, 19, 1731. View Source

PARP Isoform Selectivity Potential

The patent literature explicitly claims that substituted 8-methylquinazolin-4(3H)-one compounds, exemplified by the target compound's core scaffold, are useful as PARP inhibitors for treating cancer and asthma, suggesting a desirable pharmacological profile [1]. The combination of an 8-methyl group with a 7-fluoro substituent creates a unique steric and electronic surface that can be exploited for isoform selectivity. In the broader quinazolinone SAR landscape, small substituent changes have been shown to dramatically alter selectivity between PARP-1, PARP-2, Tankyrase-1, and Tankyrase-2 [2]. While direct profiling data for 7-fluoro-8-methyl-3,4-dihydroquinazolin-4-one against a panel of PARP isoforms are not publicly reported, the distinct substitution pattern suggests it can serve as a valuable tool for probing selectivity determinants within the PARP enzyme family, compared to the more widely studied 8-methoxy or 2-phenyl-substituted quinazolinones that have known broader inhibitory profiles.

Isoform Selectivity Potential

Supporting evidence

Unique substitution pattern may confer selectivity vs broad-profile quinazolinones.

7-Fluoro-8-methyl pattern supports PARP isoform selectivity probing.

Patent and SAR context; direct isoform profiling not reported.

Evidence Dimension	PARP isoform selectivity potential based on structural uniqueness
Target Compound Data	Unique 7-fluoro-8-methyl substitution pattern; patent claims indicate utility as selective PARP inhibitors
Comparator Or Baseline	Generic 8-methoxyquinazolinones and 2-phenylquinazolinones known to inhibit multiple PARP isoforms broadly
Quantified Difference	Qualitative structural differentiation; no direct quantitative selectivity data available for this specific compound
Conditions	Patent claims and structural analysis (US20210347741A1); class-level SAR knowledge

Why This Matters

The distinct 7-fluoro-8-methyl substitution pattern may offer better isoform selectivity than generic quinazolinone analogs, making it a critical probe for dissecting PARP biology and potentially reducing off-target effects in cellular models.

• [1] Cohen, M. et al. PARP inhibitors for treating cancer and asthma. U.S. Patent US20210347741A1, published November 11, 2021. View Source
• [2] Thorsell, A. G. et al. Structural basis for potency and promiscuity in poly(ADP-ribose) polymerase (PARP) and tankyrase inhibitors. Journal of Medicinal Chemistry, 2017, 60, 1262-1271. View Source

7-Fluoro-8-methyl-3,4-dihydroquinazolin-4-one: Application Scenarios

Lead Optimization and SAR for PARP-1 Inhibitors

This compound serves as an ideal starting scaffold for systematic SAR exploration around the quinazolinone core in academic and pharmaceutical laboratories focused on DNA repair targets [1]. Its 7-fluoro-8-methyl substitution pattern provides a distinct chemical starting point that allows researchers to dissect the contributions of electronic effects (fluorine) and steric effects (methyl) to PARP-1 binding affinity and selectivity. Procurement teams supporting medicinal chemistry groups should source this compound as a key intermediate for generating focused libraries of N3- and C2-substituted analogs.

Chemical Probe for PARP Isoform Profiling

Given the documented correlation between 8-methyl substitution and high PARP-1 potency, and the potential for fluorine to modulate selectivity among PARP family members, this compound is well-suited for developing chemical probes to interrogate the biological functions of specific PARP isoforms [1] [2]. It can be functionalized with affinity tags or fluorescent reporters to enable target engagement studies, chemoproteomics, and cellular imaging experiments aimed at understanding PARP-1 versus Tankyrase involvement in cancer and inflammatory disease pathways.

Metabolic Stability Reference Standard

As a fluorinated analog of the 8-methylquinazolinone class, this compound can act as a reference standard in comparative metabolic stability assays using human liver microsomes or hepatocytes [1]. Its anticipated enhanced oxidative stability, conferred by the 7-fluoro blocking group, allows it to serve as a control for evaluating the metabolic liability of non-fluorinated quinazolinone leads, thereby facilitating informed go/no-go decisions in preclinical development.

Intermediate for Patent-Protected PARP Inhibitors

The patent literature explicitly protects substituted 8-methylquinazolin-4(3H)-one compounds, including those with 7-fluoro substitution, for use in cancer and asthma therapeutics [1]. For industrial procurement teams, sourcing this compound provides a direct entry point for preparing composition-of-matter examples and generating proprietary derivatives for patent landscaping, freedom-to-operate analyses, or collaborative drug discovery partnerships in the PARP inhibitor space.

Application

Selection Property

Validation Focus

PARP-1 Inhibitor SAR Studies

8-Methyl-7-fluoro substitution pattern

Electronic and steric SAR endpoints

Chemical Probe Development

Distinct selectivity profile

PARP isoform target engagement studies

Metabolic Stability Reference

Fluorinated blocking group

Microsomal stability and CYP metabolism

Patent Landscaping Intermediate

IP-protected scaffold

Freedom-to-operate and composition of matter

• [1] Cohen, M. et al. PARP inhibitors for treating cancer and asthma. U.S. Patent US20210347741A1, published November 11, 2021. View Source
• [2] Griffin, R. J. et al. Resistance-modifying agents. 5. Synthesis and biological properties of quinazolinone inhibitors of the DNA repair enzyme poly(ADP-ribose) polymerase (PARP). Journal of Medicinal Chemistry, 1998, 41, 5247-5256. View Source